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Compound of Interest

Compound Name: 4-Bromo-2,5-dimethylpyrimidine
CAS No.: 2169143-52-4
Cat. No.: B2477931
Get Quote
. J

Executive Summary & Molecular Identity

Compound: 4-Bromo-2,5-dimethylpyrimidine CAS Registry Number: 2169143-52-4 Role:
High-value heteroaromatic scaffold for medicinal chemistry (kinase inhibitors, GPCR ligands).

This guide transcends the standard Safety Data Sheet (SDS) by integrating physicochemical
data with operational protocols for drug discovery workflows. As a halogenated pyrimidine, this
compound presents specific risks regarding skin sensitization and respiratory irritation,
requiring strict adherence to barrier protection and inert atmosphere handling.

Physicochemical Profile
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Property Value Note/Context
Molecular Formula Heteroaromatic Halide
Molecular Weight 187.04 g/mol Small Molecule Scaffold

Physical State

Solid (Low Melting) or Viscous
oil

Predicted based on structural
analogs (e.g., 4-bromo-2,6-

dimethylpyrimidine).[1]

Lipophilic (Predicted LogP

Solubility DMSO, DCM, MeOH
~1.8-2.0)
Susceptible to nucleophilic
aromatic substitution (
Reactivity Electrophile

) and Pd-catalyzed cross-

coupling.

Hazard Architecture & Toxicology

GHS Classification (Derived from Structural Analogs):

» Skin Corrosion/Irritation: Category 2 (H315)[2]

e Serious Eye Damage/Eye Irritation: Category 2A (H319)

» Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Tract Irritation)

(H335)

Mechanistic Toxicity

Unlike simple organic solvents, 4-Bromo-2,5-dimethylpyrimidine possesses an activated

carbon-bromine bond at the C4 position.

o Alkylating Potential: While less reactive than benzyl bromides, the electron-deficient
pyrimidine ring activates the bromine towards displacement by biological nucleophiles (e.g.,

cysteine residues in proteins), leading to potential skin sensitization.
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» Hydrolysis Risks: Exposure to atmospheric moisture can slowly hydrolyze the bromide to the
corresponding pyrimidinone and hydrobromic acid (HBr), generating corrosive vapors.

Critical Warning: Treat all handling operations as if the compound is a potent sensitizer.

Repeated low-level exposure may induce allergic contact dermatitis.

Operational Protocols: Storage & Handling

To maintain chemical integrity and operator safety, a "Zero-Contact" protocol is recommended.

A. Storage Architecture

e Environment: Inert Atmosphere (Argon or Nitrogen).
o Temperature: Refrigerated (

to

).

o Container: Amber glass with PTFE-lined septum caps to prevent photolytic debromination
and moisture ingress.

B. Personal Protective Equipment (PPE) Matrix

Standard latex gloves are insufficient for halogenated heteroaromatics due to micropores.
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PPE Component Specification Rationale

) o Prevents permeation of
_ Double-gloving: Nitrile (Outer) / ] )
Hand Protection ) organic solutions (e.g.,
Laminate (Inner) ) )
compound dissolved in DCM).

Respirat N95 (Solids) or Half-mask with Protects against dust and
espirator
P Y OV/AG cartridges (Liquids) potential HBr off-gassing.

) ] Face shield required if
Eye Protection Chemical Splash Goggles ) -
handling >5g quantities.

C. Workflow Visualization: Safe Handling Lifecycle

The following diagram outlines the decision logic for transferring reagents from storage to
reaction vessels.

Critical Control Point

Minimize Air Exposure Reaction Vessel

(Septum Sealed)

, Warm to Room Temp Prevents Condensation Open under Inert Gas
Compromised (Inside Desiccator) (Glovebox/Schlenk)
___(Disposal)

g
(Cold Storage)

Click to download full resolution via product page

Figure 1: The "Cold-Chain" transfer protocol prevents condensation-induced hydrolysis, a
common cause of reagent degradation and HBr formation.[1]

Synthetic Utility & Reaction Safety

The primary utility of 4-Bromo-2,5-dimethylpyrimidine is in Palladium-catalyzed cross-
coupling (Suzuki-Miyaura). This introduces specific thermal and pressure hazards.

Experimental Protocol: Suzuki Coupling (General
Procedure)

Reaction: 4-Bromo-2,5-dimethylpyrimidine + Aryl Boronic Acid
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Biaryl Product

e Charging: In a fume hood, charge a microwave vial with 4-Bromo-2,5-dimethylpyrimidine
(1.0 equiv), Boronic acid (1.2 equiv), and

(5 mol%).
« Inerting: Seal the vial and purge with Argon for 5 minutes.
e Solvent Addition: Add degassed Dioxane/Water (4:1) via syringe.
» Base Addition: Add

(2.0 equiv) as a solution or solid prior to sealing.

e Heating: Heat to

o Safety Note: Pyrimidines can decompose at high temperatures. Do not exceed

without DSC (Differential Scanning Calorimetry) data.

Reaction Safety Logic
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Bromopyrimidine + Catalyst
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Click to download full resolution via product page

Figure 2: Thermal safety profile for cross-coupling reactions. Pressure management is critical
when using aqueous solvent mixtures.

Emergency Response & Disposal
Spill Management (Self-Validating System)

If a spill occurs, the response must neutralize potential HBr and contain the organic
contaminant.

o Evacuate: Clear the immediate area of non-essential personnel.

o PPE Up: Don nitrile gloves, lab coat, and respiratory protection.
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» Neutralize: Cover the spill with Sodium Bicarbonate (

) powder.

o Validation: Cessation of bubbling indicates acid neutralization is complete.
o Absorb: Use vermiculite or sand to absorb the organic residue.

+ Clean: Wipe surface with 10% bleach solution to degrade trace pyrimidine residues
(oxidative degradation).

Waste Disposal[2][3][4]

o Stream: Halogenated Organic Waste.

¢ Prohibition: Do NOT mix with strong oxidizers or acids (risk of bromine gas evolution).
e Labeling: Clearly mark as "Contains Brominated Heterocycle - Potential Sensitizer."

References

+ National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 59140870, 4-Bromo-2,5-dimethylpyrimidine. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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